Cas no 1002726-97-7 (5-amino-N,N-dimethyl-1-benzofuran-2-carboxamide)

• Product Name: 5-amino-N,N-dimethyl-1-benzofuran-2-carboxamide
• CAS No: 1002726-97-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5204990
• Update Time: 2026-03-06

5-amino-N,N-dimethyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide, 5-amino-N,N-dimethyl-
• 5-Amino-n,n-dimethyl-1-benzofuran-2-carboxamide
• 5-amino-N,N-dimethyl-1-benzofuran-2-carboxamide

• Inchi： 1S/C11H12N2O2/c1-13(2)11(14)10-6-7-5-8(12)3-4-9(7)15-10/h3-6H,12H2,1-2H3
• InChI Key： MLRWXIOAHFLBEM-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N)C=C2C=C1C(N(C)C)=O

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

5-amino-N,N-dimethyl-1-benzofuran-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-amino-N,N-dimethyl-1-benzofuran-2-carboxamide

Introduction to 5-amino-N,N-dimethyl-1-benzofuran-2-carboxamide (CAS No. 1002726-97-7)

5-amino-N,N-dimethyl-1-benzofuran-2-carboxamide (CAS No. 1002726-97-7) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, belonging to the benzofuran class, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both amino and carboxamide functional groups makes it a versatile intermediate for synthesizing more complex bioactive molecules.

The chemical structure of 5-amino-N,N-dimethyl-1-benzofuran-2-carboxamide consists of a benzofuran core substituted with an amino group at the 5-position and a N,N-dimethylcarboxamide group at the 2-position. This arrangement imparts specific electronic and steric properties that can be exploited in the design of novel therapeutic agents. The benzofuran scaffold is particularly noteworthy, as it is a common motif in natural products and pharmacologically active compounds, often exhibiting biological activity due to its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of benzofuran derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The amino and carboxamide functionalities provide multiple sites for chemical modification, allowing for the development of libraries of derivatives with tailored biological properties. This flexibility has made 5-amino-N,N-dimethyl-1-benzofuran-2-carboxamide a valuable building block in synthetic chemistry.

One of the most compelling aspects of 5-amino-N,N-dimethyl-1-benzofuran-2-carboxamide is its role as a precursor in the synthesis of more complex molecules. For instance, it can be used to construct heterocyclic frameworks that mimic natural products known for their biological activity. The N,N-dimethylcarboxamide group, in particular, is a key feature that enhances the compound's utility in drug design. This group not only contributes to the overall solubility and bioavailability of potential drug candidates but also serves as a site for further functionalization through reactions such as coupling or amidation.

The pharmaceutical industry has been actively investigating benzofuran derivatives due to their reported biological activities. Several studies have demonstrated the efficacy of these compounds in preclinical models, highlighting their potential as lead compounds for drug development. For example, modifications of the benzofuran core have led to the discovery of molecules with anti-inflammatory properties, which are crucial for treating chronic inflammatory diseases such as rheumatoid arthritis. Additionally, some benzofuran derivatives have shown promise in oncology research, exhibiting inhibitory effects on various cancer cell lines.

From a synthetic chemistry perspective, 5-amino-N,N-dimethyl-1-benzofuran-2-carboxamide offers several advantages as an intermediate. Its relatively simple structure allows for straightforward modifications using well-established synthetic protocols. This accessibility makes it an attractive choice for both academic research laboratories and industrial settings where rapid screening and optimization of lead compounds are essential. The compound's stability under various reaction conditions further enhances its utility in multi-step syntheses.

Recent advances in computational chemistry have also contributed to the growing interest in 5-amino-N,N-dimethyl-1-benzofuran-2-carboxamide. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict potential binding modes and optimize drug-like properties. These computational approaches are increasingly being integrated into drug discovery pipelines, enabling faster identification of promising candidates for further development.

The versatility of 5-amino-N,N-dimethyl-1-benzofuran-2-carboxamide extends beyond its role as a synthetic intermediate. It has been explored as a component in combinatorial libraries designed for high-throughput screening (HTS) campaigns. Such libraries allow researchers to rapidly test large numbers of compounds for biological activity against various targets, streamlining the process of identifying lead candidates for drug development.

In conclusion, 5-amino-N,N-dimethyl-1-benzofuran-2-carboxamide (CAS No. 1002726-97-7) represents a promising compound in pharmaceutical chemistry with significant potential for further exploration and application. Its unique structural features, combined with its role as a versatile intermediate, make it an invaluable tool for researchers working on drug discovery and medicinal chemistry. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in the development of novel therapeutic agents.